Cas no 1554401-44-3 (1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid)

1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid structure
1554401-44-3 structure
Product Name:1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid
CAS No:1554401-44-3
MF:C6H5F3N2O2
MW:194.111311674118
CID:4701867
Update Time:2023-08-15

1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid
    • Inchi: 1S/C6H5F3N2O2/c1-11-2-3(6(7,8)9)10-4(11)5(12)13/h2H,1H3,(H,12,13)
    • InChI Key: DYQXNEOHILYDEP-UHFFFAOYSA-N
    • SMILES: FC(C1=CN(C)C(C(=O)O)=N1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Topological Polar Surface Area: 55.1

1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid Pricemore >>

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